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Compound of Interest

Compound Name: Dimethyl Azelate

Cat. No.: B156576 Get Quote

Introduction

In quantitative chromatographic analysis, the use of an internal standard (IS) is a critical

practice for achieving high accuracy and precision. An internal standard is a compound of

known concentration that is added to all samples, calibration standards, and quality control

samples. It helps to correct for variations in sample preparation, injection volume, and

instrument response. Dimethyl azelate, the dimethyl ester of azelaic acid, possesses

properties that make it a suitable internal standard for the analysis of various compounds,

particularly other dicarboxylic acid methyl esters, in complex matrices. Its chemical similarity to

such analytes ensures comparable behavior during extraction, derivatization, and

chromatographic separation.

This document provides detailed application notes and protocols for the utilization of dimethyl
azelate as an internal standard in gas chromatography (GC) coupled with mass spectrometry

(MS) or flame ionization detection (FID).

Physicochemical Properties of Dimethyl Azelate
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Property Value

Chemical Formula C₁₁H₂₀O₄

Molecular Weight 216.27 g/mol

Boiling Point 156 °C at 20 mmHg

Density 1.007 g/mL at 25 °C

Synonyms Dimethyl nonanedioate, Methyl azelate

Principle of Internal Standardization
The fundamental principle of using an internal standard lies in ratiometric measurement.

Instead of relying on the absolute peak area of the analyte, the ratio of the analyte's peak area

to the internal standard's peak area is used for quantification. This ratio is then plotted against

the analyte's concentration to generate a calibration curve. This approach effectively mitigates

errors introduced during the analytical workflow.

Applications
Dimethyl azelate is a suitable internal standard for the quantitative analysis of:

Other dicarboxylic acid dimethyl esters.

Fatty acid methyl esters (FAMEs) with similar chain lengths.

Compounds with comparable volatility and polarity in GC analysis.

The following sections detail the experimental protocols for using dimethyl azelate as an

internal standard for the analysis of a hypothetical analyte in a cosmetic cream matrix.

Experimental Protocols
Protocol 1: Quantitative Analysis of an Analyte in a
Cosmetic Cream using GC-MS
This protocol describes the use of dimethyl azelate as an internal standard for the

quantification of a target analyte in a cosmetic cream, requiring a derivatization step to form the
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analyte's methyl ester.

1. Materials and Reagents

Dimethyl Azelate (Internal Standard)

Analyte Standard

Boron Trifluoride-Methanol (BF₃-Methanol), 14% solution[1]

Methanol (ACS grade)

n-Hexane (HPLC grade)

Saturated Sodium Chloride (NaCl) solution

Anhydrous Sodium Sulfate (Na₂SO₄)

Cosmetic cream matrix (placebo)

Nitrogen gas, high purity

2. Instrument and Equipment

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Autosampler

Heating block or water bath

Vortex mixer

Centrifuge

Separatory funnel

GC vials with inserts

3. Preparation of Solutions
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Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte standard and

dissolve it in 10 mL of methanol.

Dimethyl Azelate Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of

dimethyl azelate and dissolve it in 10 mL of methanol.

Internal Standard Working Solution (50 µg/mL): Dilute the dimethyl azelate stock solution

with methanol.

Calibration Standards: Prepare a series of calibration standards by spiking known

concentrations of the analyte stock solution into the placebo cosmetic cream.

4. Sample Preparation and Derivatization Workflow
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Sample Preparation Derivatization Extraction

Weigh 1g of cream sample Add Methanol and vortex Add 0.5 mL of Internal Standard
(50 µg/mL Dimethyl Azelate) Add 4 mL of 14% BF₃-Methanol Heat at 60°C for 20 minutes Cool to room temperature Add 10 mL saturated NaCl Add 10 mL n-Hexane and extract Collect n-Hexane layer Dry with anhydrous Na₂SO₄ Transfer to GC vial
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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